molecular formula C13H16O3S B8350490 (4-Isopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester

(4-Isopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester

Cat. No. B8350490
M. Wt: 252.33 g/mol
InChI Key: QWZWUECYAMZCMH-UHFFFAOYSA-N
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Description

(4-Isopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester is a useful research compound. Its molecular formula is C13H16O3S and its molecular weight is 252.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Isopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Isopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H16O3S

Molecular Weight

252.33 g/mol

IUPAC Name

ethyl 2-oxo-2-(4-propan-2-ylsulfanylphenyl)acetate

InChI

InChI=1S/C13H16O3S/c1-4-16-13(15)12(14)10-5-7-11(8-6-10)17-9(2)3/h5-9H,4H2,1-3H3

InChI Key

QWZWUECYAMZCMH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)C1=CC=C(C=C1)SC(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In a round bottom flask was placed methylene chloride (70 mL) and aluminum trichloride (6.09 g, 45.65 mmol) and it was cooled to 0° C. in an ice bath. To this was then added dropwise chloro-oxo-acetic acid ethyl ester (3.98 mL, 35.79 mmol) keeping the temperature of the solution below 5° C. and it was then stirred for 30 min at 0° C. After this time a solution of isopropylsulfanyl-benzene (5.00 g, 32.84 mmol) in methylene chloride (5 mL) was added dropwise while keeping the temperature of the solution below 5° C. The ice bath was then removed and the reaction allowed to warm up to 25° C. and stirred for 3 h. The reaction was then cooled back down to 0° C. in an ice bath and added dropwise ice water (20 mL) keeping the temperature of the solution below 20° C. It was then stirred for 15 min and then transferred to a separatory funnel and separated. The organic phase was then washed with water (2×25 mL), saturated aqueous sodium bicarbonate solution (2×25 mL) and water (25 mL) and then dried over magnesium sulfate, filtered and concentrated in vacuo to afford (4-isopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester (5.85 g, 71%) as a yellow oil and used without further purification.
Quantity
3.98 mL
Type
reactant
Reaction Step One
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5 g
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reactant
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5 mL
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solvent
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6.09 g
Type
reactant
Reaction Step Three
Quantity
70 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

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